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Compound of Interest

Compound Name: N-Methylform-D1-amide

Cat. No.: B1418710

Introduction

In the field of quantitative mass spectrometry, particularly in bioanalysis, the use of stable
isotope-labeled internal standards is considered the gold standard for achieving the highest
levels of accuracy and precision.[1] Deuterated internal standards are chemically almost
identical to the analyte of interest, causing them to exhibit similar behavior during sample
preparation, chromatography, and ionization. This allows them to effectively compensate for
variability in sample extraction, matrix effects (ion suppression or enhancement), and
instrument response. N-Methylform-D1-amide (D1-NMF) is a deuterated analog of N-
methylformamide (NMF), a compound of interest in toxicology and occupational health
monitoring as it is a metabolite of the widely used industrial solvent N,N-dimethylformamide
(DMF). This application note details a robust and sensitive method for the quantification of NMF
in human urine using N-Methylform-D1-amide as an internal standard with Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Stable Isotope Dilution Mass
Spectrometry

The core principle of this method is the use of a known concentration of a stable isotope-
labeled version of the analyte (N-Methylform-D1-amide) which is added to the samples. This
"internal standard" co-elutes with the endogenous analyte (N-methylformamide) and
experiences the same physical and chemical variations during the analytical process. By
comparing the signal intensity of the analyte to that of the internal standard, accurate
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guantification can be achieved, as the ratio of the two remains constant regardless of sample
loss or matrix effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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